![molecular formula C14H19FN2O2 B5780504 ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate](/img/structure/B5780504.png)
ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate
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Overview
Description
Ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate is a chemical compound that belongs to the class of piperidinecarboxylates. This compound has gained significant attention in scientific research due to its potential applications in the field of medicine and pharmacology.
Mechanism of Action
The mechanism of action of Ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate is not fully understood. However, studies have suggested that this compound may act on the central nervous system by modulating neurotransmitter release and uptake. It may also interact with ion channels and receptors in the brain to produce its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been found to improve cognitive function and memory in rats. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate in lab experiments is its potential therapeutic applications. This compound may be useful in the development of new drugs for the treatment of neurological disorders. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to develop drugs based on this compound.
Future Directions
There are several future directions for research on Ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate. One direction is to further investigate the mechanism of action of this compound to better understand its pharmacological effects. Another direction is to explore the potential therapeutic applications of this compound in the treatment of neurological disorders. Additionally, research can be conducted to optimize the synthesis method of this compound to improve yield and purity. Finally, further studies can be conducted to evaluate the safety and toxicity of this compound.
Synthesis Methods
The synthesis of Ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate involves the reaction of 4-fluoroaniline with ethyl 4-piperidinecarboxylate in the presence of a catalyst. The reaction takes place under mild conditions and yields the desired product in good yield.
Scientific Research Applications
Ethyl 4-[(4-fluorophenyl)amino]-1-piperidinecarboxylate has shown potential applications in the field of medicine and pharmacology. This compound has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurological disorders.
properties
IUPAC Name |
ethyl 4-(4-fluoroanilino)piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O2/c1-2-19-14(18)17-9-7-13(8-10-17)16-12-5-3-11(15)4-6-12/h3-6,13,16H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQURVXKKTZGGOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47199353 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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